BE“GHE Foundational & Exploratory

Check Availability & Pricing

potential hazards and flammability of 3-Penten-
2-OL

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Penten-2-OL

Cat. No.: B074221

An In-depth Technical Guide on the Potential Hazards and Flammability of 3-Penten-2-ol

This technical guide provides a comprehensive overview of the potential hazards and
flammability associated with 3-Penten-2-ol (CAS No: 1569-50-2). The information is intended
for researchers, scientists, and professionals in drug development who may handle or use this
chemical. This document outlines its hazardous properties, safe handling procedures, and
emergency measures, incorporating quantitative data and standardized safety protocols.

Physicochemical and Flammability Properties

3-Penten-2-ol is a flammable liquid and its vapor can form explosive mixtures with air.[1] The
following table summarizes its key physicochemical and flammability data.
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Property Value Source(s)
Molecular Formula C5H100 [21[3][4][5][6]
Molecular Weight 86.13 g/mol [B1I417118]
Appearance Colorless liquid [9]

Boiling Point 118-122 °C [2][8][9][10]
Flash Point OZIZ).78 C-367C(B27F- 908 [21[71[8][e]
Density 0.843 g/mL at 25 °C [2][8][10]
Water Solubility 81.89 g/L at 25 °C [2]

Vapor Pressure 6.01 - 8.176 mmHg at 25 °C [319]
Autoignition Temperature No data available [1][11]
Explosive Limits No data available [1][11]

Hazard Identification and Classification

3-Penten-2-ol is classified as a hazardous chemical under the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200).[1] Its primary hazard is its flammability, but it

also poses several health risks.

GHS Classification:

[15]

Flammable Liquids: Category 3[1][3][5][12][13]
Skin Irritation: Category 2[14][15]
Eye Irritation: Category 2A[15]

Acute Toxicity (Inhalation): Category 4[14][15]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[14]
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Hazard Statements:

H226: Flammable liquid and vapor.[3][5][12][13][15]

H315: Causes skin irritation.[14][15]

H319: Causes serious eye irritation.[15]

H332: Harmful if inhaled.[14][15]

H335: May cause respiratory irritation.[14][15]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[1]

Experimental Protocols for Hazard Assessment

Detailed experimental protocols for determining the hazardous properties of 3-Penten-2-ol are
not publicly available. However, the reported data are typically generated using standardized
methods, such as those established by the American Society for Testing and Materials (ASTM)
or the Organization for Economic Co-operation and Development (OECD).

¢ Flash Point Determination: The flash point is commonly determined using a "closed-cup”
method, as indicated by safety data sheets.[8] This method involves heating the liquid in a
closed vessel and introducing an ignition source periodically to determine the lowest
temperature at which the vapors will ignite.

» Toxicological Studies: Health hazard data are derived from toxicological studies. These may
include skin and eye irritation tests on animal models, as well as inhalation and oral toxicity
studies to determine LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) values.

The following diagram illustrates a generalized workflow for assessing the flammability of a
chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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